Monastrol
Monastrol
Monastrol is a racemate comprising equimolar amounts of R- and S-monastrol. It has a role as an antineoplastic agent, an EC 3.5.1.5 (urease) inhibitor, an antileishmanial agent and an antimitotic. It contains a (R)-monastrol and a (S)-monastrol.
Brand Name:
Vulcanchem
CAS No.:
329689-23-8
VCID:
VC20752983
InChI:
InChI=1S/C14H16N2O3S/c1-3-19-13(18)11-8(2)15-14(20)16-12(11)9-5-4-6-10(17)7-9/h4-7,12,17H,3H2,1-2H3,(H2,15,16,20)
SMILES:
CCOC(=O)C1=C(NC(=S)NC1C2=CC(=CC=C2)O)C
Molecular Formula:
C14H16N2O3S
Molecular Weight:
292.36 g/mol
Monastrol
CAS No.: 329689-23-8
Cat. No.: VC20752983
Molecular Formula: C14H16N2O3S
Molecular Weight: 292.36 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Monastrol is a racemate comprising equimolar amounts of R- and S-monastrol. It has a role as an antineoplastic agent, an EC 3.5.1.5 (urease) inhibitor, an antileishmanial agent and an antimitotic. It contains a (R)-monastrol and a (S)-monastrol. |
|---|---|
| CAS No. | 329689-23-8 |
| Molecular Formula | C14H16N2O3S |
| Molecular Weight | 292.36 g/mol |
| IUPAC Name | ethyl 4-(3-hydroxyphenyl)-6-methyl-2-sulfanylidene-3,4-dihydro-1H-pyrimidine-5-carboxylate |
| Standard InChI | InChI=1S/C14H16N2O3S/c1-3-19-13(18)11-8(2)15-14(20)16-12(11)9-5-4-6-10(17)7-9/h4-7,12,17H,3H2,1-2H3,(H2,15,16,20) |
| Standard InChI Key | LOBCDGHHHHGHFA-UHFFFAOYSA-N |
| Isomeric SMILES | CCOC(=O)C1=C(NC(=NC1C2=CC(=CC=C2)O)S)C |
| SMILES | CCOC(=O)C1=C(NC(=S)NC1C2=CC(=CC=C2)O)C |
| Canonical SMILES | CCOC(=O)C1=C(NC(=S)NC1C2=CC(=CC=C2)O)C |
| Appearance | Assay:≥98%A crystalline solid |
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